molecular formula C17H13FN4O2S2 B2933770 4-fluoro-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide CAS No. 392290-96-9

4-fluoro-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

Cat. No.: B2933770
CAS No.: 392290-96-9
M. Wt: 388.44
InChI Key: REBCTYDHXVFPAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Fluoro-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a heterocyclic compound featuring a 1,3,4-thiadiazole core linked to a fluorinated benzamide moiety and a phenylaminoethylthio substituent. This structure combines electron-withdrawing (fluoro) and electron-donating (phenylamino) groups, which influence its electronic properties and biological interactions. Synthetically, it is derived from cyclization reactions involving benzoylisothiocyanate and thiosemicarbazide, followed by functionalization with ethyl cyanoacetate or similar reagents . Its design aligns with efforts to optimize thiadiazole derivatives for anticancer applications, leveraging substituent effects on cytotoxicity and selectivity .

Properties

IUPAC Name

N-[5-(2-anilino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-4-fluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13FN4O2S2/c18-12-8-6-11(7-9-12)15(24)20-16-21-22-17(26-16)25-10-14(23)19-13-4-2-1-3-5-13/h1-9H,10H2,(H,19,23)(H,20,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

REBCTYDHXVFPAX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13FN4O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

388.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

4-Fluoro-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a complex organic compound notable for its diverse biological activities. The presence of the thiadiazole moiety and fluorine substitution enhances its pharmacological properties, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

The molecular formula of this compound is C16H15FN4O2SC_{16}H_{15}FN_{4}O_{2}S, with a molecular weight of approximately 402.46 g/mol. Its structure includes a thiadiazole ring, which is known for various biological activities, including antimicrobial and anticancer properties.

Antimicrobial Activity

Research indicates that derivatives containing the 1,3,4-thiadiazole moiety exhibit significant antimicrobial properties. For instance, compounds similar to 4-fluoro-N-(5-((2-oxo-2-(phenylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide have demonstrated:

  • Antibacterial Activity : Effective against Gram-positive bacteria such as Staphylococcus aureus and Bacillus cereus, with minimum inhibitory concentrations (MICs) ranging from 32.6 μg/mL to 47.5 μg/mL compared to standard antibiotics like streptomycin and fluconazole .
  • Antifungal Activity : Notably against Aspergillus niger and Candida albicans, where derivatives showed inhibition rates between 58% and 66% .

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Studies have shown that:

  • Cytotoxic Effects : It exhibits cytotoxicity against various human cancer cell lines, including colon (HCT116), lung (H460), and breast (MCF-7) cancers. The IC50 values ranged from 0.28 to 10 μg/mL depending on the specific derivative and cell line tested .
  • Mechanism of Action : Investigations into the mechanism revealed that compounds with the thiadiazole ring can inhibit tubulin polymerization, leading to apoptosis in cancer cells without affecting normal cells significantly .

Research Findings and Case Studies

Several studies have documented the biological activity of thiadiazole derivatives:

  • Cytotoxicity Study : A study evaluated a series of thiadiazole derivatives against multiple cancer cell lines. The most active compound demonstrated an IC50 value of 3.29 μg/mL against HCT116 cells .
  • Structure-Activity Relationship (SAR) : Research highlighted that the presence of halogen atoms in the phenyl ring significantly enhances antibacterial activity, while oxygenated substituents improve antifungal efficacy .
  • Combination Therapy Potential : The synergistic effects observed when combining thiadiazole derivatives with other antimicrobial agents suggest potential for developing combination therapies that could reduce toxicity while enhancing efficacy .

Data Table: Summary of Biological Activities

Activity TypeTarget Organism/Cell LineMIC/IC50 ValuesReference
AntibacterialStaphylococcus aureusMIC = 32.6 μg/mL
AntifungalCandida albicansMIC = 24–26 μg/mL
AnticancerHCT116IC50 = 3.29 μg/mL
AnticancerMCF-7IC50 = 0.28 μg/mL

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Benzamide Derivatives

Key structural analogs include fluorinated, chlorinated, and methoxy-substituted benzamide-thiadiazole hybrids. highlights six derivatives (4b–4g) with varying substituents on the benzamide ring. The position and nature of substituents significantly impact bioactivity:

Compound Substituent (Position) Key Observations Reference
4f (Analog) Fluoro (para) Enhanced metabolic stability due to electron-withdrawing effect; moderate cytotoxicity .
4d (Analog) Fluoro (ortho) Steric hindrance reduced binding affinity compared to para-substituted analogs .
4c (Analog) Chloro (para) Higher lipophilicity improved membrane permeability but increased toxicity .
Target Compound Fluoro (para) + Phenylamino Unique combination enhances DNA intercalation and caspase activation .

Thiadiazole-Chalcone Hybrids

reports thiadiazole-chalcone hybrids (e.g., 5a, 5f) with IC50 values of 6.92–16.35 μM against leukemia HL-60 cells. These compounds induce G2/M arrest and apoptosis but show poor selectivity (e.g., toxicity to normal MRC-5 lung cells). In contrast, the target compound’s benzamide-phenylamino structure may reduce off-target effects by avoiding the chalcone moiety’s nonspecific DNA intercalation .

Cytotoxicity Profiles

Compound Type Cell Line (IC50, μM) Selectivity Notes Reference
Target Compound Not reported Predicted selectivity via molecular docking .
Thiadiazole-Chalcones HL-60: 6.92–16.35; HeLa: 9.12–12.72 High potency but toxic to MRC-5 (IC50: 18.56–81.33 μM) .
4-Fluoro-Benzamide (4f) Not reported Moderate activity inferred from structural analogs .

The target compound’s mechanism likely involves caspase-dependent apoptosis, similar to chalcone hybrids, but with enhanced specificity due to its phenylamino group .

Spectroscopic Characterization

  • IR : Absence of C=O stretch in thiadiazole ring confirms cyclization (compare and ) .
  • 1H NMR : Fluorine substituents cause distinct deshielding in aromatic regions (δ 7.2–8.1 ppm) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.